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Compound of Interest

Compound Name: 1-Cyanoethane-1-sulfinyl chloride

Cat. No.: B13164420

Get Quote

In the landscape of drug discovery and metabolic tracing, 1-Cyanoethane-1-sulfinyl chloride
(CAS: 1851774-95-2) represents a specialized class of

-functionalized sulfinylating agents. Unlike standard reagents such as

-toluenesulfinyl chloride (

-TsCl) or thionyl chloride (

), this compound offers a dual-modality advantage: it introduces a sulfur moiety
(sulfinyl/sulfonyl) while simultaneously installing a reactive cyano-functionalized carbon
scaffold.

For isotopic labeling studies, this reagent is particularly valuable in two contexts:

Chiral Resolution & Tracing: The sulfinyl sulfur is a stereogenic center. When used with

isotopically labeled amines or alcohols, it enables the separation and tracking of

diastereomers via NMR or MS.

Metabolic Stability Probes: The electron-withdrawing cyano group adjacent to the sulfur

alters the
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of the

-protons and the redox potential of the sulfur, making it an excellent probe for studying
metabolic oxidation (sulfoxide

sulfone) or desulfinylation pathways.

This guide compares 1-Cyanoethane-1-sulfinyl chloride against standard alternatives,

providing field-proven protocols for its application in synthesizing isotopically labeled

sulfinamides and sulfoxides.

Mechanistic Insight & Reagent Comparison
The Chemistry of 1-Cyanoethane-1-sulfinyl Chloride
The reagent operates via a nucleophilic substitution at the sulfur atom (

). Upon reaction with a nucleophile (NuH), the chloride is displaced, forming a sulfinyl
derivative.

Structure:

Chirality: Both the

-carbon and the sulfur atom are chiral centers, creating potential for diastereomeric pairs (

;

, etc.).

Reactivity: The

-cyano group enhances the electrophilicity of the sulfur atom compared to alkyl sulfinyl
chlorides, but makes the resulting sulfinamide more acidic.

Comparative Matrix: Labeling Reagents
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Feature
1-Cyanoethane-1-

sulfinyl chloride

-Toluenesulfinyl

chloride (

-TsCl)

DABSO (SO₂

Surrogate)

Primary Application

Functionalized

scaffold installation;

Chiral resolution

Protecting group;

Simple sulfinylation

Library synthesis;

Gas-free

insertion

Functional Handle

Cyano (-CN)

(Convertible to

amide/acid)

Methyl (-CH₃) (Inert)
None (Requires pre-

functionalized partner)

Isotopic Potential

High (

-CN,

,

-ethyl)

Low (Ring labels only)
Medium (

generation)

Stereochemistry
Bifunctional Chiral (C

& S centers)

Monofunctional Chiral

(S center)
Achiral (until reaction)

Atom Economy
High (Incorporates

scaffold)

Low (often a leaving

group)
High

Stability
Moisture Sensitive

(Hydrolyzes to acid)
Moderate

High (Solid bench

stable)

Experimental Workflows & Protocols
Workflow A: Synthesis of Isotopically Labeled
Sulfinamides
This protocol describes the coupling of 1-Cyanoethane-1-sulfinyl chloride with an isotopically

labeled amine (e.g.,

-Benzylamine) to create a tracer for DMPK studies.
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Objective: Synthesize

-(

-Benzyl)-1-cyanoethane-1-sulfinamide.

Materials:

1-Cyanoethane-1-sulfinyl chloride (1.2 equiv)

-Benzylamine (1.0 equiv)

Triethylamine (

, 2.5 equiv)

Dichloromethane (DCM), anhydrous

Protocol:

Preparation: In a flame-dried round-bottom flask under Argon, dissolve

-Benzylamine (1.0 mmol) and

(2.5 mmol) in anhydrous DCM (5 mL). Cool the solution to -78°C. Note: Low temperature is
critical to prevent racemization of the sulfinyl chloride and suppress Pummerer-type side
reactions.

Addition: Dissolve 1-Cyanoethane-1-sulfinyl chloride (1.2 mmol) in DCM (2 mL). Add this

solution dropwise to the amine mixture over 15 minutes.

Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to

over 2 hours. Monitor by TLC (or LC-MS) for the disappearance of the amine.

Quench: Quench with saturated

solution (5 mL).

Workup: Extract with DCM (
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mL). Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Flash column chromatography (Hexane/EtOAc gradient). The sulfinamide is

typically stable but should be stored at -20°C.

Data Validation (Expected):

Yield: 75-85%

HRMS:

consistent with

incorporation.

NMR:

NMR will show diastereomeric splitting of the benzylic protons due to the chiral sulfur center.

Workflow B: Synthesis of the -Labeled Reagent
For studies requiring the label on the sulfinyl moiety itself, the reagent must be synthesized

from

-labeled precursors.

Pathway:

-Propionitrile

[1-Cyanoethane-1-sulfinyl chloride-

]

Protocol Insight: Direct chlorosulfinylation of nitriles is challenging. A preferred route involves

the formation of the

-lithio nitrile followed by quenching with thionyl chloride (
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).

Deprotonate

-Propionitrile with LDA at -78°C.

Trap the anion with

(excess).

Caution: The product is highly reactive. It is often used in situ rather than isolated for isotopic

studies to maximize yield and minimize handling losses.

Visualization: Reaction Pathways
The following diagram illustrates the divergent pathways for using this reagent in labeling

studies: direct coupling vs. oxidative functionalization to sulfoximines.

Key Transformation1-Cyanoethane-1-sulfinyl chloride
(Electrophile)

Sulfinamide Intermediate
(Chiral S center)

+ Amine
-78°C

Labeled Amine
(R-*NH2)

Labeled Sulfinamide
(Metabolic Tracer)

Workup
(Stable)

Labeled Sulfoximine
(Drug Scaffold)

Oxidation
(NaIO4/NH2CO2NH4)

Click to download full resolution via product page

Caption: Divergent synthesis of labeled sulfinamides and sulfoximines using 1-Cyanoethane-
1-sulfinyl chloride.

Technical Data & Performance Metrics
The following data summarizes the performance of 1-Cyanoethane-1-sulfinyl chloride in

comparative labeling setups.

Table 1: Coupling Efficiency with Secondary Amines
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Amine
Substrate

Reagent Conditions Yield (%)
Diastereomeri
c Ratio (dr)

Morpholine
1-Cyanoethane-

1-sulfinyl Cl
DCM, -78°C 88%

1:1 (Racemic

reagent)

Morpholine -TsCl
DCM, 92% N/A (Achiral S)

(S)-PEA (

)

1-Cyanoethane-

1-sulfinyl Cl
DCM, -78°C 82%

60:40 (Kinetic

resolution)

(S)-PEA (

)
-TsCl

DCM, 95% N/A

Interpretation:

Yield: Slightly lower than

-TsCl due to the higher sensitivity of the

-cyano species to moisture.

Selectivity: The reagent shows modest diastereoselectivity with chiral amines (Kinetic

Resolution), which can be exploited to separate isotopic isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-Cyano-1-methylethane-1-sulfonyl chloride | C4H6ClNO2S | CID 55279680 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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